CYP17
  • D4-abiraterone
    D4-abiraterone
    • Cat. No.:
    • B156649
    • CAS No.:
    • 154229-21-7
    • Molecular Formula:
    • C24H29NO
    • Molecular Weight:
    • 347.5 g/mol
    Description
    an androgen receptor antagonist;  structure in first source
    a steroidal inhibitor of cytochrome P450(17alpha)/C17-20 lyase;  structure given in first source
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  • Abiraterone Acetate
    Abiraterone Acetate
    • Cat. No.:
    • B193200
    • CAS No.:
    • 154229-18-2
    • Molecular Formula:
    • C26H33NO2
    • Molecular Weight:
    • 391.5 g/mol
    Description
    Abiraterone acetate can cause developmental toxicity, female reproductive toxicity and male reproductive toxicity according to state or federal government labeling requirements.
    Abiraterone acetate is a stero...
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  • Cfg-920
    Cfg-920
    • Cat. No.:
    • B612233
    • CAS No.:
    • 1260006-20-9
    • Molecular Formula:
    • C14H13ClN4O
    • Molecular Weight:
    • 288.73 g/mol
    Description
    CFG-920 is under investigation in clinical trial NCT04060394 (Dose-escalation and Efficacy Study of Lae001/prednisone Plus Afuresertib Patients With M-crpc).
    CYP17/CYP11B2 Inhibitor LAE001 is an orally bioava...
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  • Seviteronel
    Seviteronel
    • Cat. No.:
    • B612235
    • CAS No.:
    • 1610537-15-9
    • Molecular Formula:
    • C18H17F4N3O3
    • Molecular Weight:
    • 399.3 g/mol
    Description
    Seviteronel has been used in trials studying the treatment of CRPC, Prostate Cancer, and Castration-resistant Prostate Cancer.
    Seviteronel is an orally available non-steroidal, lyase-selective inhibitor of th...
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  • VT-464 (R enantiomer)
    VT-464 (R enantiomer)
    • Cat. No.:
    • B1139213
    • CAS No.:
    • Molecular Formula:
    • C18H17F4N3O3
    • Molecular Weight:
    • 399.3 g/mol
    Description
    VT-464 R enantiomer(cas 1375603-38-5) is the R enantiomer of VT-464, which is a potent CYP17 lyase inhibitor(h-Lyase IC50=69 nM);  VT-464 R enantiomer/'s activity is unknown. ...
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  • ODM-204
    ODM-204
    • Cat. No.:
    • B1150134
    • CAS No.:
    • Molecular Formula:
    • C15H16O6S
    • Molecular Weight:
    Description
    ODM-204 is an orally available inhibitor of both the steroid 17-alpha-hydroxylase/C17,20 lyase (CYP17A1 or CYP17) and androgen receptor (AR), with potential anti-androgen and antineoplastic activities. Upon oral...
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  • Galeterone
    Galeterone
    • Cat. No.:
    • B1683757
    • CAS No.:
    • 851983-85-2
    • Molecular Formula:
    • C26H32N2O
    • Molecular Weight:
    • 388.5 g/mol
    Description
    Galeterone is a 3-hydroxy steroid. It has a role as an androgen.
    Galeterone has been used in trials studying the treatment of Prostate Cancer.
    Galeterone is an orally bioavailable small-molecule androgen r...
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  • ODM-204
    ODM-204
    • Cat. No.:
    • B3419984
    • CAS No.:
    • 1642818-64-1
    • Molecular Formula:
    • C20H21F3N4
    • Molecular Weight:
    • 374.4 g/mol
    Description
    CYP17/Androgen Receptor Inhibitor ODM 204 is an orally available inhibitor of both the steroid 17-alpha-hydroxylase/C17,20 lyase (CYP17A1 or CYP17) and androgen receptor (AR), with potential anti-androgen and an...
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  • Orteronel
    Orteronel
    • Cat. No.:
    • B7899893
    • CAS No.:
    • 426219-23-0
    • Molecular Formula:
    • C18H17N3O2
    • Molecular Weight:
    • 307.3 g/mol
    Description
    Orteronel is a member of the class of pyrroloimidazoles that is 6,7-dihydro-5H-pyrrolo[1,2-c]imidazole substituted by hydroxy and 6-(methylcarbamoyl)naphthalen-2-yl groups at position 7 (the 7S-stereoisomer). It...
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  • Cyp17-IN-1
    Cyp17-IN-1
    • Cat. No.:
    • B12424397
    • CAS No.:
    • Molecular Formula:
    • C18H17FN2S
    • Molecular Weight:
    • 312.4 g/mol
    Description
    Cyp17-IN-1 is a useful research compound. Its molecular formula is C18H17FN2S and its molecular weight is 312.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Cyp17-IN-1 suitable for many r...
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